![molecular formula C17H15ClN4O B2812494 1-(2-chloro-5-methylphenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide CAS No. 904816-40-6](/img/structure/B2812494.png)
1-(2-chloro-5-methylphenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide
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Description
1-(2-chloro-5-methylphenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide is a synthetic compound that belongs to the class of triazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, agriculture, and material science.
Scientific Research Applications
Pharmacological Properties
1-(2-chloro-5-methylphenyl)-5-methyl-N-phenyl-1H-1,2,3-triazole-4-carboxamide, a triazole derivative, exhibits pharmacological properties including anti-convulsive activity. It's useful in treating conditions like epilepsy, tension, and agitation (Shelton, 1981).
Antimicrobial Activity
Novel 1H-1,2,3-triazole-4-carboxamides, including this compound, have shown promising antimicrobial activities. They are effective against various pathogens like Escherichia coli, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, Staphylococcus aureus, and fungal strains (Pokhodylo et al., 2021).
Chemical Synthesis and Modifications
This compound is involved in chemical synthesis processes, demonstrating its versatility in creating various chemical structures. For example, its analogues and derivatives have been synthesized for various purposes, including creating more effective compounds with modified pharmacological properties (Albert & Taguchi, 1973).
Crystal Structure Analysis
The crystal structure of triazole derivatives, including this compound, is of interest in research. Understanding their crystal structure aids in the development of more effective drugs and chemicals (L'abbé et al., 2010).
Combinatorial Chemistry
This compound is used in combinatorial chemistry for the creation of chemical libraries. This application is crucial in the discovery of new drugs and materials (Pokhodylo, Matiychuk, & Obushak, 2009).
Nucleoside Synthesis
This compound is used in the synthesis of nucleosides, which are key components in the study of genetics and drug development (Naik, Witkowski, & Robins, 1974).
Properties
IUPAC Name |
1-(2-chloro-5-methylphenyl)-5-methyl-N-phenyltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15ClN4O/c1-11-8-9-14(18)15(10-11)22-12(2)16(20-21-22)17(23)19-13-6-4-3-5-7-13/h3-10H,1-2H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATTMVMRUQZJAIB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)Cl)N2C(=C(N=N2)C(=O)NC3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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